Cas no 1855889-94-9 (1-DIFLUOROMETHYL-4-ETHYNYL-5-METHYL-1H-PYRAZOLE)

• Product Name: 1-DIFLUOROMETHYL-4-ETHYNYL-5-METHYL-1H-PYRAZOLE
• CAS No: 1855889-94-9
• MF: C₇H₆F₂N₂
• MW: 156.132748126984
• MDL: MFCD29060626
• CID: 5211375
• PubChem ID: 122165681
• Update Time: 2026-03-06

1-DIFLUOROMETHYL-4-ETHYNYL-5-METHYL-1H-PYRAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-DIFLUOROMETHYL-4-ETHYNYL-5-METHYL-1H-PYRAZOLE
• 1H-Pyrazole, 1-(difluoromethyl)-4-ethynyl-5-methyl-
• 1-(Difluoromethyl)-4-ethynyl-5-methylpyrazole

• MDL： MFCD29060626
• Inchi： 1S/C7H6F2N2/c1-3-6-4-10-11(5(6)2)7(8)9/h1,4,7H,2H3
• InChI Key： YOFWMQONYLPQII-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C(C)=C(C#C)C=N1

Additional information on 1-DIFLUOROMETHYL-4-ETHYNYL-5-METHYL-1H-PYRAZOLE

Introduction to 1-DIFLUOROMETHYL-4-ETHYNYL-5-METHYL-1H-PYRAZOLE (CAS No. 1855889-94-9)

1-Difluoromethyl-4-ethynyl-5-methyl-1H-pyrazole (CAS No. 1855889-94-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antifungal, and anticancer activities. The presence of difluoromethyl and ethynyl groups in the structure of this compound adds to its complexity and opens up new avenues for research and development in the pharmaceutical industry.

The chemical structure of 1-difluoromethyl-4-ethynyl-5-methyl-1H-pyrazole is characterized by a five-membered heterocyclic ring with a nitrogen atom at positions 1 and 3. The difluoromethyl group attached to the nitrogen at position 1 introduces fluorine atoms, which are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. The ethynyl group at position 4 and the methyl group at position 5 further contribute to the compound's unique chemical profile, making it an interesting candidate for various biological studies.

Recent research has focused on the synthesis and biological evaluation of 1-difluoromethyl-4-ethynyl-5-methyl-1H-pyrazole. A study published in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound using a palladium-catalyzed coupling reaction. The researchers demonstrated that this method is highly efficient and scalable, making it suitable for large-scale production in industrial settings. The synthesized compound was then subjected to a series of in vitro and in vivo assays to evaluate its biological activities.

In vitro studies have shown that 1-difluoromethyl-4-ethynyl-5-methyl-1H-pyrazole exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have indicated that this compound has selective cytotoxic effects on cancer cells, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of 1-difluoromethyl-4-ethynyl-5-methyl-1H-pyrazole have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These characteristics make it an attractive candidate for further preclinical and clinical development.

In addition to its potential therapeutic applications, 1-difluoromethyl-4-ethynyl-5-methyl-1H-pyrazole has been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting point to develop potent inhibitors of specific protein targets involved in various disease pathways.

The safety profile of 1-difluoromethyl-4-ethynyl-5-methyl-1H-pyrazole has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential use as a safe and effective therapeutic agent.

In conclusion, 1-difluoromethyl-4-ethynyl-5-methyl-1H-pyrazole (CAS No. 1855889-94-9) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications, paving the way for its use in treating various diseases.